3,3'-Dichloro-4'-methylbenzophenone
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Description
3,3’-Dichloro-4’-methylbenzophenone is a chemical compound with the molecular formula C14H10Cl2O . It has a molecular weight of 265.14 . The IUPAC name for this compound is (3-chloro-4-methylphenyl)(3-chlorophenyl)methanone .
Molecular Structure Analysis
The InChI code for 3,3’-Dichloro-4’-methylbenzophenone is 1S/C14H10Cl2O/c1-9-5-6-11(8-13(9)16)14(17)10-3-2-4-12(15)7-10/h2-8H,1H3 . This code provides a specific representation of the molecule’s structure.Scientific Research Applications
Photophysical and Photochemical Reactions
Research on the photophysical and photochemical reactions of related compounds, such as 3-methylbenzophenone (3-MeBP) and 4-methylbenzophenone (4-MeBP), has been conducted. These studies, employing methods like femtosecond transient absorption spectroscopy and nanosecond time-resolved resonance Raman spectroscopy, help understand the behavior of benzophenone derivatives in various solvents. For instance, 3-MeBP showed an unusual acid-catalyzed proton exchange reaction in acidic aqueous solutions, differing from its para-substituted counterparts (Ma, Su, Li, Zhang, Huang, & Phillips, 2013).
Solid-State Photochemistry
The solid-state photochemistry of methyl-substituted benzophenones, including 3,3'-dimethylbenzophenone, has been explored. This involves studying their behavior under UV irradiation, which can lead to interesting photoproducts and provide insights into their photostability and reaction pathways (Ito, Matsuura, Tabata, Ji-Ben, Fukuyama, Sasaki, & Okada, 1987).
Enthalpies of Formation
Investigations into the standard molar enthalpies of formation of methylbenzophenones, including 3-methylbenzophenone, have been conducted. These studies are crucial for understanding the thermodynamic properties of these compounds, which can inform their potential applications in various chemical processes (Silva, Amaral, Guedes, & Gomes, 2006).
Environmental Monitoring
Methylbenzophenones, such as 4-methylbenzophenone, have been detected in environmental samples like breakfast cereals. Studies involving methods like ultrasonic extraction and gas chromatography-tandem mass spectrometry (GC-MS) are essential for monitoring their presence in food and understanding their potential environmental impact (Van Hoeck, de Schaetzen, Pacquet, Bolle, Boxus, & Van Loco, 2010).
Electrochemical Applications
Research on the electroreduction of 4-methylbenzophenone has led to the development of enantioselective electrodes. These electrodes have potential applications in asymmetric synthesis, which is significant for pharmaceutical and fine chemical industries (Schwientek, Pleus, & Hamann, 1999).
Properties
IUPAC Name |
(3-chloro-4-methylphenyl)-(3-chlorophenyl)methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10Cl2O/c1-9-5-6-11(8-13(9)16)14(17)10-3-2-4-12(15)7-10/h2-8H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUTWWINBVFITDD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)C2=CC(=CC=C2)Cl)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10Cl2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.1 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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